Cas no 5551-12-2 (4-Bromo-2-nitrobenzaldehyde)

4-Bromo-2-nitrobenzaldehyde structure
4-Bromo-2-nitrobenzaldehyde structure
Product Name:4-Bromo-2-nitrobenzaldehyde
CAS No:5551-12-2
MF:C7H4BrNO3
MW:230.015561103821
MDL:MFCD00463687
CID:46000
PubChem ID:608099
Update Time:2025-04-18

4-Bromo-2-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-nitrobenzaldehyde
    • 2-Nitro-4-brom-benzaldehyd
    • 2-nitro-4-bromobenzaldehyde
    • 4-Brom-2-nitro-benzaldehyd
    • 4-bromo-2-nitro-benzaldehyde
    • FT-0600621
    • DTXSID20920135
    • 4-Bromo-2-Nitro Benzaldehyde
    • 1620233-77-3
    • FT-0742840
    • EN300-107308
    • MFCD00463687
    • 4-Bromo-2-nitrobenzaldehyde, 95%
    • SCHEMBL203751
    • Z1269242155
    • J-514685
    • GS-4051
    • SY024875
    • AB06155
    • CS-W007379
    • 4-Bromo-2-nitrobenzaldehyde, 96%
    • AM20050099
    • CL8337
    • Benzaldehyde, 4-bromo-2-nitro-
    • 5551-12-2
    • AKOS015835437
    • 4 - Bromo - 2 - nitro - benzaldehyde
    • DTXCID301349054
    • DA-67098
    • DB-078819
    • DB-006705
    • 2-Nitro-4-bromobenzaldehyde;
    • MDL： MFCD00463687
    • Inchi： 1S/C7H4BrNO3/c8-6-2-1-5(4-10)7(3-6)9(11)12/h1-4H
    • InChI Key： GSXUXSXBEUJRAJ-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(C=O)=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 228.93700
  • Monoisotopic Mass: 228.937
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 62.9A^2

Experimental Properties

  • Density: 1.781
  • Melting Point: 95.0 to 99.0 deg-C
  • Boiling Point: 334.4℃ at 760 mmHg
  • Flash Point: 156.1°C
  • Refractive Index: 1.652
  • PSA: 62.89000
  • LogP: 2.69300
  • λmax: 260(CH3CN)(lit.)

4-Bromo-2-nitrobenzaldehyde Security Information

4-Bromo-2-nitrobenzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

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4-Bromo-2-nitrobenzaldehyde Production Method

Production Method 1

552-89-6 552-89-6
5551-12-2 5551-12-2
56990-05-7 56990-05-7
20357-20-4 20357-20-4
1559060-83-1 1559060-83-1
882772-99-8 882772-99-8
20357-21-5 20357-21-5
213382-42-4 213382-42-4
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide ,  Sulfuric acid ;  3 h, rt
1.2 Reagents: Water ;  cooled
Reference
Reexamination of the Bromination of 2-Nitrobenzaldehyde with NBS or NaBr-NaIO4 in Sulfuric Acid
Cummings, Matthew M.; et al, Synthetic Communications, 2014, 44(7), 954-958

4-Bromo-2-nitrobenzaldehyde Raw materials

4-Bromo-2-nitrobenzaldehyde Preparation Products

4-Bromo-2-nitrobenzaldehyde Related Literature

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